Cas no 439855-13-7 (2-(4-Ethyl-5-prop-2-enylsulfanyl-1,2,4-triazol-3-yl)ethanamine)
439855-13-7 structure
Product Name:2-(4-Ethyl-5-prop-2-enylsulfanyl-1,2,4-triazol-3-yl)ethanamine
CAS No:439855-13-7
MF:C9H16N4S
MW:212.315139770508
CID:867485
Update Time:2023-08-02
2-(4-Ethyl-5-prop-2-enylsulfanyl-1,2,4-triazol-3-yl)ethanamine Chemical and Physical Properties
Names and Identifiers
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- 4H-1,2,4-Triazole-3-ethanamine,4-ethyl-5-(2-propenylthio)-(9CI)
- Oprea1_451979
- 2-(5-(Allylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)ethanamine
- 2-(4-Ethyl-5-prop-2-enylsulfanyl-1,2,4-triazol-3-yl)ethanamine
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- Inchi: 1S/C9H16N4S/c1-3-7-14-9-12-11-8(5-6-10)13(9)4-2/h3H,1,4-7,10H2,2H3
- InChI Key: CWJXJRBAVPSOEJ-UHFFFAOYSA-N
- SMILES: S(CC=C)C1=NN=C(CCN)N1CC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 176
- Topological Polar Surface Area: 82
2-(4-Ethyl-5-prop-2-enylsulfanyl-1,2,4-triazol-3-yl)ethanamine Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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